Cas no 54594-31-9 (N/A)

• Product Name: N/A
• CAS No: 54594-31-9
• MF: C₂₇H₃₁O₁₄
• MW: 579.526649713516
• CID: 2018614
• Update Time: 2025-04-21

N/A Chemical and Physical Properties

Names and Identifiers

• Pelargonidin 3-robinobioside
• Pelargonidin 3-rutinoside
• Pelargonidin 3-O-rutinoside
• N/A

• Inchi： 1S/C27H30O14/c1-10-19(32)20(33)22(35)26(37-10)41-25-18(9-28)40-27(23(36)21(25)34)39-17-8-14-15(31)6-13(30)7-16(14)38-24(17)11-2-4-12(29)5-3-11/h2-8,10,18-23,25-28,32-36H,9H2,1H3,(H2-,29,30,31)/p+1
• InChI Key： JFBXHPJDHXMVPL-UHFFFAOYSA-O
• SMILES： CC1C(O)C(O)C(O)C(OC2C(O)C(O)C(OC3C(C4C=CC(O)=CC=4)=[O+]C4C(=C(C=C(C=4)O)O)C=3)OC2CO)O1

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 41
• XLogP3: -1.562

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides